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Compound of Interest

Compound Name: Phenanthrene-d10

Cat. No.: B032357

This technical guide provides essential information on Phenanthrene-d10, a deuterated
polycyclic aromatic hydrocarbon (PAH) widely utilized in analytical chemistry. It is intended for
researchers, scientists, and professionals in drug development and environmental analysis
who employ quantitative techniques such as gas chromatography-mass spectrometry (GC-MS)
and liquid chromatography-mass spectrometry (LC-MS).

Core Properties of Phenanthrene-d10

Phenanthrene-d10 serves as an excellent internal standard for the quantification of
phenanthrene and other PAHs.[1] Its physical and chemical properties are nearly identical to its
unlabeled counterpart, but its increased mass allows for clear differentiation in mass
spectrometric analyses.

Property Value References
CAS Number 1517-22-2 [1][21[3]
Molecular Formula C14D10

Molecular Weight 188.29 g/mol

Perdeuteriophenanthrene,
Synonyms 1,2,3,4,5,6,7,8,9,10-

decadeuteriophenanthrene
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Experimental Protocol: Quantification of PAHs using
Phenanthrene-d10 as an Internal Standard

The following is a generalized experimental protocol for the analysis of PAHs in environmental
samples using Phenanthrene-d10 as an internal standard with GC-MS. This protocol is a
composite of established methodologies and should be adapted based on the specific sample
matrix and analytical instrumentation.

Reagents and Materials

» Solvents: Dichloromethane (DCM), hexane, acetone (HPLC or GC grade).

Standards: Analytical grade Phenanthrene-d10, certified PAH standard mixture.

Solid Phase Extraction (SPE) Cartridges: C18 or other appropriate sorbent.

Glassware: Volumetric flasks, pipettes, vials with PTFE-lined caps.

Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

Standard Preparation

» Stock Solution: Prepare a stock solution of Phenanthrene-d10 in a suitable solvent (e.g.,
dichloromethane) at a concentration of 100 pug/mL.

» Working Internal Standard Solution: Dilute the stock solution to a working concentration (e.g.,
1 pg/mL). This solution will be spiked into samples and calibration standards.

» Calibration Standards: Prepare a series of calibration standards containing known
concentrations of the target PAHs. Spike each calibration standard with the working internal
standard solution to achieve a constant concentration of Phenanthrene-d10 in each.

Sample Preparation (Water Sample Example)

o Sample Collection: Collect water samples in clean, pre-rinsed amber glass bottles.

o Spiking: Add a known volume of the Phenanthrene-d10 working internal standard solution
to a measured volume of the water sample.
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e Liquid-Liquid Extraction (LLE):

o

Transfer the spiked water sample to a separatory funnel.

[¢]

Add an appropriate volume of dichloromethane.

[¢]

Shake vigorously for 2-3 minutes, venting periodically.

[e]

Allow the layers to separate and collect the organic (DCM) layer.

o

Repeat the extraction twice more with fresh DCM.

[¢]

Combine the organic extracts.
e Drying and Concentration:
o Dry the combined extract by passing it through anhydrous sodium sulfate.

o Concentrate the extract to a small volume (e.g., 1 mL) using a gentle stream of nitrogen or
a rotary evaporator.

GC-MS Analysis

e Instrument Setup:

o

GC Column: Use a column suitable for PAH analysis (e.g., DB-5ms).

[¢]

Injector: Operate in splitless mode.

o

Oven Temperature Program: Optimize the temperature program to achieve good
separation of the target PAHs. A typical program might start at 60°C, ramp to 300°C.

[¢]

Carrier Gas: Helium or hydrogen.
e Mass Spectrometer Conditions:

o lonization Mode: Electron lonization (El).
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o Acquisition Mode: Selected lon Monitoring (SIM) for enhanced sensitivity and selectivity.
Monitor characteristic ions for each target PAH and for Phenanthrene-d10 (m/z 188).

e Analysis: Inject 1 yL of the prepared sample extract and calibration standards into the GC-
MS system.

Data Analysis

e Quantification: Create a calibration curve for each target PAH by plotting the ratio of the
analyte peak area to the internal standard (Phenanthrene-d10) peak area against the
concentration of the analyte.

o Concentration Determination: Determine the concentration of each PAH in the sample by
using the response factor from the calibration curve.

Workflow and Pathway Visualizations

The following diagrams illustrate the experimental workflow for PAH analysis and a logical
diagram for the role of an internal standard.
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Fig. 1: Experimental workflow for PAH analysis using an internal standard.
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Fig. 2: Logic of using an internal standard for accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenanthrene-d10: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032357#phenanthrene-d10-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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